AS-605240 (potassium salt)

• Molecular Formula: C12H6N3O2S · K
• Molecular Weight: 295.4
• InChI: InChI=1S/C12H7N3O2S.K/c16-11-10(18-12(17)15-11)6-7-1-2-8-9(5-7)14-4-3-13-8;/h1-6H,(H,15,16,17);/q;+1/p-1/b10-6-
• InChI Key: OVISXPIEMMRFGY-OTUCAILMSA-M
• SMILES: O=C(S/1)[N-]C(C1=CC2=CC3=C(C=C2)N=CC=N3)=O.[K+]
• synonyms: 5-(6-quinoxalinylmethylene)-2,4-thiazolidinedione, monopotassium salt

Description

Phosphatidylinositol 3-kinase (PI3K) catalyzes the phosphorylation of PI at the three position to produce the second messengers PtdIns-(3,4)-P2 and PtdIns-(3,4,5)-P3. PI3Kγ is a class 1B PI3K that is composed of a p110 catalytic subunit and a p101 or p84 regulatory subunit, whereas PI3Kα, β, and δ are class 1A enzymes composed of p110 and p85 subunits. AS-605240 is an orally active inhibitor of PI3-kinase γ that suppresses joint inflammation in mouse models of rheumatoid arthritis. It inhibits human recombinant PI3Kγ, α, β, and δ in an ATP-competitive manner with IC50 values of 8, 60, 270, and 300 nM, respectively. AS-605240 inhibits C5a-mediated phosphorylation of protein kinase B in RAW 264 cells with an IC50 value of 90 nM. In vivo, AS-605240 reduced RANTES-induced peritoneal neutrophil recruitment in a mouse model of leukocyte chemotaxis with an ED50 value of 9.1 mg/kg. AS-605240 (potassium salt) has improved solubility compared to AS-605240.

Scientific Research Applications

1. Electron Spin Relaxation Studies

AS-605240, as a potassium salt, is studied for its electron spin relaxation properties. Research conducted by Schell‐Sorokin et al. (1992) explored the electron spin relaxation times T1 and T M in potassium salts, focusing on their behavior in both solid and liquid solutions. This research is significant for understanding the electron spin dynamics in compounds like AS-605240 (Schell‐Sorokin et al., 1992).

2. Heat Transfer Fluid in Solar Energy

Research by Grena et al. (2009) highlights the role of potassium in solar salt mixtures, crucial for solar energy applications. This study specifically investigated the use of potassium nitrate, a component related to AS-605240, in solar energy systems. The study's focus was on utilizing the potassium content in these salts for control and diagnostics in solar plants (Grena et al., 2009).

3. Potassium Salt in Food Technology

Chen et al. (2018) investigated the use of potassium chloride, a form of potassium salt, in food technology. The study focused on its role in altering gluten microstructures and the characteristics of dough, which is relevant for understanding the broader applications of potassium salts in food science (Chen et al., 2018).

4. Plant Growth and Soil Fertilization

The impact of potassium salts on plant growth was explored by Amjad et al. (2014) and Ahanger et al. (2015). These studies demonstrated the crucial role of potassium in enhancing plant growth and yield, especially under conditions of salinity stress. They provided insights into how potassium salts like AS-605240 can be beneficial in agricultural practices (Amjad et al., 2014), (Ahanger et al., 2015).

5. Potassium Ion Batteries

The development of potassium-ion batteries, a promising energy storage technology, involves the use of potassium salts. Research by Leonard et al. (2018) delved into the applications of potassium acetate, a salt related to AS-605240, in potassium-ion batteries. This study is crucial for advancing energy storage technologies using potassium-based compounds (Leonard et al., 2018).